3,4-difluoro-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide

• IUPAC Name: N-(5,6-dihydro-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)-3,4-difluorobenzamide
• InChI: InChI=1S/C11H8F2N4OS/c12-7-2-1-6(5-8(7)13)9(18)14-10-15-16-11-17(10)3-4-19-11/h1-2,5H,3-4H2,(H,14,15,18)
• InChI Key: KDUZKXSAIIUBJL-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NN=C(N21)NC(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C11H8F2N4OS
• Molecular Weight: 282.27 g/mol

Description

The compound “3,4-difluoro-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide” is a heterocyclic compound. It contains a triazole nucleus, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. Triazole compounds are known for their ability to bind in the biological system with a variety of enzymes and receptors, showing versatile biological activities.

Synthesis Analysis

The synthesis of similar triazole derivatives has been achieved by cyclocondensation of 5-substituted 4-amino-1,2,4-triazole-3-thiols with fluoro-substituted aromatic acids using phosphoryl chloride as a cyclizing agent. This method could potentially be applied to the synthesis of “this compound”.

Molecular Structure Analysis

Triazoles are five-membered heterocycles with three nitrogen atoms and two carbon atoms. There exist two tautomeric forms of triazole, i.e., 1, 2, 3-triazole and 1, 2, 4-triazole, depending upon the position of the nitrogen atoms in the rings. The specific structure of “this compound” would need to be confirmed through further analysis.

Chemical Reactions Analysis

The chemical reactions involving triazole derivatives are diverse. The triazole nucleus is present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular. The specific reactions involving “this compound” would need to be studied further.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would need to be determined through experimental analysis. As a general note, triazole compounds are known for their hydrogen bond accepting and donating characteristics, which makes them a precise pharmacophore with a bioactive profile.

Scientific Research Applications

3,4-difluoro-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide has been studied for its potential applications in scientific research. It has been found to be useful as a reagent for the synthesis of various other compounds, including pharmaceuticals, agrochemicals, and dyes. It has also been studied for its potential use as an inhibitor of the enzyme acetylcholinesterase, which could be beneficial for the treatment of Alzheimer’s disease. Additionally, this compound has been investigated for its potential use as an inhibitor of the enzyme cyclooxygenase-2, which could be beneficial for the treatment of inflammation.

Mechanism of Action

Target of Action

The primary target of 3,4-difluoro-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide is 5-lipoxygenase (5-LO) . This enzyme plays a crucial role in the biosynthesis of leukotrienes, which are lipid mediators involved in inflammatory and allergic reactions .

Mode of Action

The compound interacts with its target, 5-LO, by inhibiting its activity . This inhibition disrupts the biosynthesis of leukotrienes, thereby potentially mitigating inflammatory and allergic responses .

Biochemical Pathways

The compound affects the leukotriene biosynthesis pathway . By inhibiting 5-LO, it disrupts the conversion of arachidonic acid to leukotrienes . This disruption can lead to downstream effects such as a decrease in inflammatory and allergic reactions .

Pharmacokinetics

This suggests that the compound may have similar metabolic pathways, which could impact its bioavailability .

Result of Action

The primary result of the compound’s action is the inhibition of leukotriene biosynthesis . This can lead to a decrease in inflammatory and allergic reactions, as leukotrienes are key mediators in these processes .

Action Environment

The action, efficacy, and stability of the compound can be influenced by various environmental factors. For instance, the presence of glucose has been shown to enhance the degradation of related compounds by Pseudomonas fluorescens . .

Advantages and Limitations for Lab Experiments

3,4-difluoro-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is relatively stable in both acidic and basic solutions. Additionally, it is non-toxic and non-irritating. However, there are some limitations to its use in lab experiments. For example, it is not soluble in water, and it is not very soluble in organic solvents. Additionally, it is not very stable in the presence of light.

Future Directions

3,4-difluoro-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide has a range of potential future applications in scientific research. For example, it could be used as a reagent for the synthesis of other compounds, such as pharmaceuticals, agrochemicals, and dyes. Additionally, it could be used as an inhibitor of acetylcholinesterase and cyclooxygenase-2, which could be beneficial for the treatment of Alzheimer’s disease and inflammation, respectively. It could also be studied for its potential antioxidant and anti-microbial properties, which could be beneficial for the treatment of various diseases. Finally, it could be studied for its potential use in other areas of research, such as drug delivery and gene therapy.

Synthesis Methods

3,4-difluoro-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide can be synthesized using a variety of methods. One of the most common methods involves the reaction of 5-fluoro-2-nitrobenzaldehyde with thiourea in the presence of a base. This reaction yields an intermediate which is then reacted with 4-amino-3,5-difluorobenzoyl chloride in the presence of a base to form this compound. Other methods of synthesis include the reaction of 5-fluoro-2-nitrobenzaldehyde with thiourea in the presence of a base and the reaction of 4-amino-3,5-difluorobenzoyl chloride with thiourea in the presence of a base.

Biochemical Analysis

Biochemical Properties

Related 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines have been shown to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is likely dependent on the specific structure of the compound and the target biomolecule.

Cellular Effects

Related compounds have demonstrated cytotoxic effects , suggesting that this compound may also influence cell function

Molecular Mechanism

It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation and changes in gene expression .